Cas no 2366140-35-2 (8-Cyano-7-hydroxy-N-[4-[(11β,17β)-17-hydroxy-3-oxo-17-(1-propyn-1-yl)estra-4,9-dien-11-yl]phenyl]-N,N,α-trimethyl-2-quinolinemethanaminium)

• Product Name: 8-Cyano-7-hydroxy-N-[4-[(11β,17β)-17-hydroxy-3-oxo-17-(1-propyn-1-yl)estra-4,9-dien-11-yl]phenyl]-N,N,α-trimethyl-2-quinolinemethanaminium
• CAS No: 2366140-35-2
• MF: C₄₁H₄₄N₃O₃
• MW: 626.806370735168
• CID: 6639922
• Update Time: 2024-02-02

8-Cyano-7-hydroxy-N-[4-[(11β,17β)-17-hydroxy-3-oxo-17-(1-propyn-1-yl)estra-4,9-dien-11-yl]phenyl]-N,N,α-trimethyl-2-quinolinemethanaminium Chemical and Physical Properties

Names and Identifiers

• 8-Cyano-7-hydroxy-N-[4-[(11β,17β)-17-hydroxy-3-oxo-17-(1-propyn-1-yl)estra-4,9-dien-11-yl]phenyl]-N,N,α-trimethyl-2-quinolinemethanaminium

• Inchi： 1S/C41H43N3O3/c1-6-20-41(47)21-19-35-32-15-9-28-22-30(45)14-16-31(28)38(32)33(23-40(35,41)3)26-7-12-29(13-8-26)44(4,5)25(2)36-17-10-27-11-18-37(46)34(24-42)39(27)43-36/h7-8,10-13,17-18,22,25,32-33,35,47H,9,14-16,19,21,23H2,1-5H3/p+1/t25?,32-,33+,35-,40-,41-/m0/s1
• InChI Key： NYITXIZRDOWFSS-OIJFGQPYSA-O
• SMILES： N1C2C(=CC=C(O)C=2C#N)C=CC=1C(C)[N+](C1=CC=C([C@@H]2C3=C4C(CC[C@@]3([H])[C@@]3([H])[C@@](C2)(C)[C@](O)(C#CC)CC3)=CC(=O)CC4)C=C1)(C)C